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Compound of Interest

Compound Name: 1,2-Diphenyiltetramethyldisilane

Cat. No.: B074222

Application Notes: 1,2-
Diphenyltetramethyldisilane in Organic
Chemistry

Topic: Using 1,2-Diphenyltetramethyldisilane as a Reducing Agent in Organic Chemistry
Audience: Researchers, scientists, and drug development professionals.
Note to the Reader:

Following a comprehensive review of available scientific literature, it has been determined that
1,2-diphenyltetramethyldisilane is not a commonly utilized reducing agent in organic
chemistry. Extensive searches for its application in reduction reactions did not yield specific
protocols, quantitative data, or mechanistic studies typically associated with established
reducing agents. The information landscape is predominantly focused on other organosilanes,
such as tetramethyldisiloxane (TMDS) and diphenylsilane, for reduction purposes.

This document, therefore, serves to summarize the available information on 1,2-
diphenyltetramethyldisilane, clarifying its known roles and distinguishing it from its more
reactive counterparts. While direct applications as a reducing agent are not documented,
understanding its properties and synthesis is valuable for researchers in organosilicon
chemistry.
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Overview of 1,2-Diphenyltetramethyldisilane

1,2-Diphenyltetramethyldisilane is an organosilicon compound with the chemical formula
C16H22Si2.[1] Its structure features a silicon-silicon single bond with two methyl and one phenyl
group attached to each silicon atom.

Chemical Structure:

(Where Ph represents a phenyl group)

Synthesis of 1,2-Diphenyltetramethyldisilane

The primary synthetic route to 1,2-diphenyltetramethyldisilane is through a Wurtz-Fittig type
coupling reaction. This involves the reductive coupling of a chlorosilane precursor, typically
dimethylphenylchlorosilane, using an alkali metal as the reducing agent.[2]

General Synthesis Workflow:

The following diagram illustrates the general workflow for the synthesis of 1,2-
diphenyltetramethyldisilane.

Dimethylphenylchlorosilane
Alkali Metal (e.g., Sodium) }—V
Inert Solvent (e.g., Toluene)

Pure 1,2-Diphenyltetramethyldisilane

Purification (e.g., Distillation, Crystallization) }—V

1,2-Diphenyltetramethyldisilane }—V
Reaction Mixture
Byproducts (e.g., Biphenyl)

Click to download full resolution via product page
Caption: Synthesis of 1,2-Diphenyltetramethyldisilane.

Reactivity and Potential as a Reductant

The silicon-silicon bond in disilanes can be cleaved under certain conditions, and the presence
of silicon-hydrogen bonds in other organosilanes is key to their reducing properties. However,
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1,2-diphenyltetramethyldisilane lacks Si-H bonds, which are the source of the hydride ions
responsible for the reducing activity of common silane reducing agents.

Research on the reactivity of 1,2-diphenyltetramethyldisilane has explored the cleavage of
the Si-Si bond through photolysis to generate silyl radicals.[2] These radical species are highly
reactive but their application in controlled reduction reactions has not been reported. Studies
on the cation radicals of 1,2-diaryl-1,1,2,2-tetramethyldisilanes indicate that the Si-Si bond can
be fragmented through a nucleophile-assisted mechanism.[3] This reactivity, however, is
indicative of oxidation rather than reduction.

Comparison with Common Organosilane Reducing
Agents

To provide context for researchers, the following table compares 1,2-
diphenyltetramethyldisilane with well-established organosilane reducing agents.

1,2-
" Tetramethyldisiloxa ) .
Feature Diphenyltetramethy Diphenylsilane
. ne (TMDS)
Idisilane
Structure PhMe2Si-SiMe2zPh HMe2Si-O-SiMez2H Ph2SiH2
Presence of Si-H
No Yes Yes
bonds
_ Precursor in materials _ _
Primary Use ) Reducing agent Reducing agent
science
Reducing Capability Not documented Moderate to strong Moderate to strong
) - Reduction of amides, ) )
_ o Synthesis of silicon- Selective reduction of
Typical Applications o esters, aldehydes,
containing polymers esters to aldehydes

ketones

Conclusion and Recommendations

Based on the current body of scientific literature, 1,2-diphenyltetramethyldisilane is not a
suitable reagent for use as a reducing agent in organic synthesis. Its primary utility lies in
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materials science and as a synthetic precursor.

For researchers seeking organosilane-based reducing agents, it is recommended to consider
well-documented alternatives such as:

o Tetramethyldisiloxane (TMDS): A versatile and economical reducing agent for a wide range
of functional groups.

o Diphenylsilane: Often used for more selective reductions, such as the partial reduction of
esters to aldehydes.

o Polymethylhydrosiloxane (PMHS): A polymeric and inexpensive silane reducing agent.

Detailed application notes and protocols for these and other established organosilane reducing
agents are widely available in the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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